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Compound of Interest

Compound Name: 4-Butylbenzoyl! chloride

Cat. No.: B1330187

For researchers, scientists, and drug development professionals, the safe handling and
disposal of reactive chemicals like 4-Butylbenzoyl chloride are paramount. This document
provides immediate, procedural guidance for the safe use of this compound in a laboratory
setting.

Chemical Identity and Hazards:

Property Value

Chemical Name 4-Butylbenzoyl chloride
CAS Number 28788-62-7

Molecular Formula C11H13CIO

Molecular Weight 196.67 g/mol
Appearance Liquid

] Causes severe skin burns and eye damage,
Primary Hazards

May cause respiratory irritation.[1][2]

Reacts with water, liberating toxic gas.[3][4]
Moisture sensitive.[3][4][5]

Reactivity Hazards

Personal Protective Equipment (PPE)
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When handling 4-Butylbenzoyl chloride, the following personal protective equipment is
mandatory to ensure personal safety.

Equipment Type Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard

EN166. A face shield is also recommended.[3]

[6]17]

Eye and Face Protection

Wear appropriate protective gloves (fluorinated
_ . rubber recommended) and clothing to prevent
Skin Protection ) ] )
skin exposure.[3][8] A fire/flame resistant lab

coat should be worn.[8]

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are
Respiratory Protection exceeded or if irritation or other symptoms are

experienced.[3][7] A type ABEK (EN14387)

respirator filter is suggested.[6]

Operational Protocol: Handling 4-Butylbenzoyl
Chloride

Adherence to a strict operational protocol is crucial to minimize risks associated with 4-
Butylbenzoyl chloride.

1. Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[3][7]

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1]3]

o Keep the chemical away from heat, sparks, open flames, and other sources of ignition.[3][4]
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e Incompatible materials such as bases, strong oxidizing agents, and metals should be stored
separately.[3][4]

2. Handling:

e Do not breathe mist, vapors, or spray.[3][4]

e Avoid contact with skin, eyes, and clothing.[4][8]

o Handle the product under an inert gas like nitrogen and protect it from moisture.[4]
e Do not eat, drink, or smoke when using this product.[3]

e Wash hands and any exposed skin thoroughly after handling.[3]

3. Storage:

o Store in a locked-up, dry, cool, and well-ventilated place.[1][3][4]

o Keep the container tightly closed.[1][3]

e Store in a corrosives area and away from water or moist air.[3][4]
Emergency and Disposal Plan

A clear plan for emergencies and waste disposal is a critical component of laboratory safety.

First Aid Measures:
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Exposure Route Action

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing.
Immediately call a POISON CENTER or
doctor/physician.[1][3]

Inhalation

Take off immediately all contaminated clothing.
) Rinse skin with water/shower. Wash
Skin Contact ) ) )
contaminated clothing before reuse. Immediate

medical attention is required.[1][3]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) )

do. Continue rinsing. Immediate medical

attention is required.[1][3]

Rinse mouth. Do NOT induce vomiting.
Ingestion Immediately call a POISON CENTER or
doctor/physician.[1][3]

Spill and Leak Procedures:

Remove all sources of ignition and evacuate the area.[4]

e Ensure adequate ventilation.[8]

o Wear a self-contained breathing apparatus and a protective suit.[4]
» Do not expose the spill to water.[4]

» Contain the spill using inert absorbent material such as sand, silica gel, or a universal binder.

[3]14]

e Scoop up the absorbed material with a spark-proof tool and place it in a suitable, closed
container for disposal.[8][9]

Disposal:
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e Dispose of the contents and container to an approved waste disposal plant.[3]

» Do not allow the product to enter drains.[8][10]

Workflow for Handling 4-Butylbenzoyl Chloride
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Workflow for Handling 4-Butylbenzoyl Chloride
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L
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Store in a Cool, Dry, Well-Ventilated, Locked Area Spill Occurs

If Exposure Occurs Waste Generation
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Caption: This diagram outlines the key steps for the safe handling of 4-Butylbenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. 4-Butylbenzoyl chloride | C11H13CIO | CID 120049 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

. 4-tert-Butylbenzoyl chloride One Chongqging Chemdad Co. , Ltd [chemdad.com]
. 4-Butylbenzoyl chloride 97 28788-62-7 [sigmaaldrich.com]

. fishersci.com [fishersci.com]

. studylib.net [studylib.net]

°
(] [00] ~ » (621 iy w

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 10. carlroth.com [carlroth.com]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
4-Butylbenzoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330187#personal-protective-equipment-for-
handling-4-butylbenzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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